N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,2-dimethylpropanamide

• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C17H22N4O3S/c1-11-10-12(2)19-16(18-11)21-25(23,24)14-8-6-13(7-9-14)20-15(22)17(3,4)5/h6-10H,1-5H3,(H,20,22)(H,18,19,21)
• InChI Key: MTQCDURNGWPLJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C(C)(C)C)C
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,2-dimethylpropanamide (NDSMP) is an organic compound that has been studied for its potential applications in scientific research. NDSMP has been shown to have a variety of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,2-dimethylpropanamide is not fully understood. However, it is believed that this compound acts as a proton donor, which can interact with other molecules in the body. This interaction can lead to a variety of biochemical and physiological effects, such as changes in gene expression, cell signaling, and enzyme activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to have anti-inflammatory and anti-oxidative effects, as well as the ability to modulate the activity of certain enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,2-dimethylpropanamide has several advantages for laboratory experiments. For example, this compound is relatively stable and can be stored for long periods of time. This compound is also relatively easy to synthesize and can be used in a variety of experiments. However, this compound also has some limitations for laboratory experiments. For example, this compound is not very soluble in water, which can limit its use in certain experiments. Additionally, this compound has not been fully characterized, which can limit its use in certain experiments.

Future Directions

There are a variety of potential future directions for N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,2-dimethylpropanamide. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify potential applications in drug design and delivery. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound and to identify potential therapeutic applications. Finally, further research could be conducted to better characterize this compound and to identify potential advantages and limitations for laboratory experiments.

Synthesis Methods

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,2-dimethylpropanamide can be synthesized by a two-step process involving the condensation of 4,6-dimethyl-2-pyrimidinethiol and N-phenyl-2,2-dimethylpropanamide. The first step involves the condensation of 4,6-dimethyl-2-pyrimidinethiol and N-phenyl-2,2-dimethylpropanamide, followed by the addition of a base catalyst. The resulting product is then purified by recrystallization.

Scientific Research Applications

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,2-dimethylpropanamide has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology. This compound has been shown to have a variety of biochemical and physiological effects, which can be used to further understand the mechanisms of action of other compounds and drugs. This compound has also been studied for its potential applications in drug design and delivery, as well as its potential use as an imaging agent.